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Compound of Interest

Compound Name: 2-Bromo-1-indanol

Cat. No.: B184377 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Bromo-1-indanol (CAS: 5400-80-6). Adherence to these

guidelines is critical to ensure personal safety and regulatory compliance in the laboratory.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Bromo-1-indanol is a hazardous substance that can cause skin, eye, and respiratory

irritation.[1][2] Proper selection and use of Personal Protective Equipment (PPE) are the first

line of defense against exposure.

Recommended Personal Protective Equipment:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b184377?utm_src=pdf-interest
https://www.benchchem.com/product/b184377?utm_src=pdf-body
https://www.benchchem.com/product/b184377?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-bromo-1-indanol.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-1-indanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item
Specifications and
Recommendations

Hand Protection Chemical-resistant gloves

Incidental Contact: Nitrile

gloves are a suitable minimum

requirement.[3] Always inspect

gloves for tears or punctures

before use. Extended Contact

or Immersion: Consider Viton®

or Norfoil™ gloves for greater

resistance to halogenated

hydrocarbons.[3] Consult

manufacturer-specific

breakthrough time data.

Eye and Face Protection Safety Goggles & Face Shield

Chemical splash goggles

meeting ANSI Z87.1 standards

are mandatory. A face shield

should be worn over goggles

when handling larger

quantities or when there is a

significant risk of splashing.

Body Protection Laboratory Coat

A 100% cotton or flame-

resistant (e.g., Nomex®) lab

coat should be worn and fully

buttoned to protect against

splashes.

Respiratory Protection Respirator (if required) All work with solid 2-Bromo-1-

indanol should be conducted in

a certified chemical fume hood

to avoid inhalation of dust. If a

fume hood is not available or

engineering controls are

insufficient, a NIOSH-approved

respirator with an appropriate

cartridge for organic vapors
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and particulates (e.g., N95)

should be used.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2-Bromo-1-indanol is provided

below.

Property Value

Chemical Formula C₉H₉BrO

Molecular Weight 213.07 g/mol

Appearance White to off-white crystalline powder

Melting Point 128-132 °C

Boiling Point 257 °C (decomposes)

Solubility
Sparingly soluble in water. Soluble in many

common organic solvents.

GHS Hazard Statements H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Source: PubChem, Thermo Fisher Scientific[2][4][5]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe handling of 2-Bromo-1-indanol from preparation to the

completion of the experimental work.

3.1. Preparation:

Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment.
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Fume Hood Verification: Ensure the chemical fume hood is operational and the sash is at the

appropriate working height.

Gather Materials: Assemble all necessary equipment, including spatulas, weigh boats,

glassware, and waste containers, inside the fume hood.

Don PPE: Put on all required PPE as detailed in the table above.

3.2. Handling and Use:

Weighing and Transferring: Conduct all weighing and transferring of solid 2-Bromo-1-
indanol within the fume hood to minimize the risk of dust inhalation. Use a spatula for

transfers to prevent generating dust.

Dissolving: When preparing solutions, add the solid 2-Bromo-1-indanol to the solvent slowly

to avoid splashing.

Reactions: Perform all reactions involving 2-Bromo-1-indanol in a closed system or under

reflux within the fume hood.

3.3. Post-Experiment:

Decontamination: Decontaminate all surfaces and equipment that may have come into

contact with 2-Bromo-1-indanol.

Glove Removal: Remove gloves using a technique that avoids skin contact with the outer

surface of the glove.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper segregation and disposal of waste containing 2-Bromo-1-indanol are crucial to prevent

environmental contamination and ensure regulatory compliance.

4.1. Waste Segregation:
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Halogenated Organic Waste: As 2-Bromo-1-indanol is a brominated organic compound, all

solid waste (e.g., unused chemical, contaminated weigh boats, gloves, and paper towels)

and liquid waste (e.g., reaction mixtures, solutions) must be collected in a designated and

clearly labeled "Halogenated Organic Waste" container.

Avoid Mixing: Do not mix halogenated waste with non-halogenated waste streams.

4.2. Containerization:

Use a compatible, leak-proof container with a secure lid for waste collection.

Label the container with "Hazardous Waste," the full chemical name ("2-Bromo-1-indanol"),
and any other components in the waste stream.

4.3. Spill Management:

Small Spills: In the event of a small spill within the fume hood, absorb the material with an

inert absorbent such as vermiculite or sand. Carefully sweep up the absorbed material and

place it in the designated "Halogenated Organic Waste" container.

Large Spills: For larger spills, evacuate the area and follow your institution's emergency

procedures for hazardous material spills.

Neutralization: A saturated aqueous solution of sodium thiosulfate can be used to neutralize

residual bromine-containing compounds during spill cleanup.[6] Collect all neutralization

rinses as halogenated waste.

Workflow for Safe Handling of 2-Bromo-1-indanol
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Start: Plan Experiment

1. Conduct Risk Assessment

2. Don Required PPE

3. Prepare Workspace in Fume Hood

4. Weigh and Transfer Chemical

5. Perform Experimental Procedure

6. Decontaminate Equipment and Workspace

7. Segregate and Dispose of Waste

8. Doff PPE Correctly

9. Wash Hands Thoroughly

End: Experiment Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Bromo-1-indanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

